Cas no 57058-01-2 (1-(4-bromophenyl)-1H-1,2,3,4-tetrazole)
57058-01-2 structure
Product Name:1-(4-bromophenyl)-1H-1,2,3,4-tetrazole
CAS No:57058-01-2
MF:C7H5BrN4
MW:225.045399427414
MDL:MFCD00574232
CID:365934
PubChem ID:560805
Update Time:2025-04-19
1-(4-bromophenyl)-1H-1,2,3,4-tetrazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Tetrazole,1-(4-bromophenyl)-
- 1-(4-Bromophenyl)-1H-tetrazole
- 1-(4-bromophenyl)tetrazole
- 1-(4-bromophenyl)-1H-1,2,3,4-tetrazole
- 1-(4-bromo-phenyl)-1H-tetrazole
- 1-(4-Brom-phenyl)-1H-tetrazol
- 1-(4-Bromphenyl)-tetrazol
- 1-(p-bromophenyl)tetrazole
- AC1LBN2Z
- AC1Q24U5
- CTK5A6224
- F2158-0655
- p-bromophenyltetrazole
- SureCN382818
- AE-641/05007017
- SCHEMBL382818
- LS-09675
- BAS 01316975
- Z57165776
- 1-(4-Bromophenyl)-1H-tetraazole #
- MFCD00574232
- DTXSID40340018
- AC6381
- SY040200
- AKOS000174922
- 1-(4-Bromophenyl)-1H-tetraazole
- 57058-01-2
- 1H-Tetrazole, 1-(4-bromophenyl)-
- 1-(4-bromophenyl)-1,2,3,4-tetrazole
- A918356
- EN300-39795
- ALBB-027903
- 1-(4-Bromo-Phenyl)-1H-tetrazol
-
- MDL: MFCD00574232
- Inchi: 1S/C7H5BrN4/c8-6-1-3-7(4-2-6)12-5-9-10-11-12/h1-5H
- InChI Key: SFMSAALWEDCZFB-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)N1C=NN=N1
Computed Properties
- Exact Mass: 223.96985
- Monoisotopic Mass: 223.96976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 43.6Ų
Experimental Properties
- PSA: 43.6
1-(4-bromophenyl)-1H-1,2,3,4-tetrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY040200-0.25g |
1-(4-Bromophenyl)tetrazole |
57058-01-2 | ≥95% | 0.25g |
¥720.00 | 2025-04-14 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY040200-1g |
1-(4-Bromophenyl)tetrazole |
57058-01-2 | ≥95% | 1g |
¥1990.00 | 2025-04-14 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY040200-5g |
1-(4-Bromophenyl)tetrazole |
57058-01-2 | ≥95% | 5g |
¥4950.00 | 2025-04-14 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY040200-10g |
1-(4-Bromophenyl)tetrazole |
57058-01-2 | ≥95% | 10g |
¥8600.00 | 2025-04-14 | |
| abcr | AB416820-500 mg |
1-(4-Bromophenyl)-1H-tetrazole; 95% |
57058-01-2 | 500MG |
€195.40 | 2023-02-19 | ||
| abcr | AB416820-1 g |
1-(4-Bromophenyl)-1H-tetrazole; 95% |
57058-01-2 | 1 g |
€239.00 | 2023-07-19 | ||
| abcr | AB416820-5 g |
1-(4-Bromophenyl)-1H-tetrazole; 95% |
57058-01-2 | 5 g |
€656.50 | 2023-07-19 | ||
| abcr | AB416820-10 g |
1-(4-Bromophenyl)-1H-tetrazole; 95% |
57058-01-2 | 10 g |
€1,074.00 | 2023-07-19 | ||
| eNovation Chemicals LLC | D782122-0.25g |
1-(4-Bromophenyl)tetrazole |
57058-01-2 | 95% | 0.25g |
$105 | 2023-05-12 | |
| eNovation Chemicals LLC | D782122-1g |
1-(4-Bromophenyl)tetrazole |
57058-01-2 | 95% | 1g |
$230 | 2024-07-20 |
1-(4-bromophenyl)-1H-1,2,3,4-tetrazole Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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